Cas no 93552-74-0 (Butanoic acid,2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester)

Butanoic acid,2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester structure
93552-74-0 structure
Product Name:Butanoic acid,2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester
CAS No:93552-74-0
MF:C11H19NO3
MW:213.273463487625
MDL:MFCD00828937
CID:801420
PubChem ID:3717015
Update Time:2025-04-19

Butanoic acid,2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester
    • (E)-tert-butyl 2-((dimethylamino)methylene)-3-oxobutanoate
    • tert-butyl 2-(dimethylaminomethylidene)-3-oxobutanoate
    • TERT-BUTYL 2-ACETYL-3-(DIMETHYLAMINO)ACRYLATE
    • tert-butyl 2-((dimethylamino)methylene)-3-oxobutanoate
    • KJFFPNCTSYAOCU-UHFFFAOYSA-N
    • 93552-74-0
    • TERT-BUTYL2-ACETYL-3-(DIMETHYLAMINO)ACRYLATE
    • (Z)-tert-butyl 2-((dimethylamino)methylene)-3-oxobutanoate
    • DTXSID10395439
    • SCHEMBL5902455
    • MDL： MFCD00828937
    • Inchi： 1S/C11H19NO3/c1-8(13)9(7-12(5)6)10(14)15-11(2,3)4/h7H,1-6H3
    • InChI Key： KJFFPNCTSYAOCU-UHFFFAOYSA-N
    • SMILES： O(C(C(C(C)=O)=CN(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 213.136
  • Monoisotopic Mass: 213.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.6Ų

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Butanoic acid,2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:93552-74-0)Butanoic acid,2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester
Order Number:A1192847
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:19
Price ($):161.0/355.0/951.0
Email:sales@amadischem.com

Butanoic acid,2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester Related Literature

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93552-74-0 (Butanoic acid,2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester) Related Products

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Amadis Chemical Company Limited
(CAS:93552-74-0)Butanoic acid,2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester
A1192847
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):161.0/355.0/951.0
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